6,7-dihydro-5H-[1,4]oxazino[2,3,4-ij]quinolin-3(2H)-one

• Molecular Formula: C11H11NO2
• Molecular Weight: 189.21 g/mol
• IUPAC Name: 4-oxa-1-azatricyclo[7.3.1.05,13]trideca-5,7,9(13)-trien-2-one
• InChI: InChI=1S/C11H11NO2/c13-10-7-14-9-5-1-3-8-4-2-6-12(10)11(8)9/h1,3,5H,2,4,6-7H2
• InChI Key: CCFZNUNYKPHMCU-UHFFFAOYSA-N
• SMILES: C1CC2=C3C(=CC=C2)OCC(=O)N3C1

Description

6,7-dihydro-5H-[1,4]oxazino[2,3,4-ij]quinolin-3(2H)-one is a chemical compound that belongs to the class of quinolines. This compound has gained significant attention in the scientific community due to its potential applications in medicinal chemistry.

Scientific Research Applications

6,7-dihydro-5H-[1,4]oxazino[2,3,4-ij]quinolin-3(2H)-one has shown potential applications in medicinal chemistry. It has been reported to exhibit antitumor, antibacterial, and antifungal activities. It has also been found to possess anti-inflammatory and analgesic properties. Several research studies have been conducted to explore the potential applications of this compound in drug development.

Mechanism of Action

The mechanism of action of 6,7-dihydro-5H-[1,4]oxazino[2,3,4-ij]quinolin-3(2H)-one is not fully understood. However, it has been reported to inhibit the activity of certain enzymes and proteins in the body, which are involved in various pathological processes. For example, it has been found to inhibit the activity of cyclooxygenase-2 (COX-2), which is involved in the production of prostaglandins that cause inflammation and pain.
Biochemical and Physiological Effects:
This compound has been found to exhibit several biochemical and physiological effects. It has been reported to inhibit the growth of cancer cells and exhibit antibacterial and antifungal activities. It has also been found to possess anti-inflammatory and analgesic properties. In addition, it has been reported to exhibit neuroprotective effects and improve cognitive function.

Advantages and Limitations for Lab Experiments

The advantages of using 6,7-dihydro-5H-[1,4]oxazino[2,3,4-ij]quinolin-3(2H)-one in lab experiments include its potential applications in drug development and its ability to inhibit the activity of certain enzymes and proteins in the body. However, the limitations include its low solubility in water and its potential toxicity at high concentrations.

Future Directions

Several future directions can be explored in the field of 6,7-dihydro-5H-[1,4]oxazino[2,3,4-ij]quinolin-3(2H)-one research. These include:
1. Exploration of its potential applications in the treatment of other diseases such as Alzheimer's and Parkinson's disease.
2. Development of more efficient synthesis methods.
3. Investigation of its toxicity at different concentrations.
4. Exploration of its potential applications in combination therapy with other drugs.
5. Investigation of its mechanism of action at the molecular level.
6. Exploration of its potential applications in veterinary medicine.
Conclusion:
In conclusion, this compound is a chemical compound that has shown potential applications in medicinal chemistry. It exhibits several biochemical and physiological effects and has been found to possess antitumor, antibacterial, antifungal, anti-inflammatory, and analgesic properties. Although there are limitations to its use in lab experiments, several future directions can be explored to further investigate its potential applications in drug development and other areas of research.

Synthesis Methods

The synthesis of 6,7-dihydro-5H-[1,4]oxazino[2,3,4-ij]quinolin-3(2H)-one involves the reaction of 2-aminobenzaldehyde with ethyl acetoacetate in the presence of ammonium acetate. The resulting product undergoes cyclization to form the final compound. This synthesis method has been reported in several research studies and has been found to be efficient and reproducible.